Cas no 2137721-89-0 (3-(2,6-Dichloro-4-fluorophenyl)-2,6-difluoroaniline)

• Product Name: 3-(2,6-Dichloro-4-fluorophenyl)-2,6-difluoroaniline
• CAS No: 2137721-89-0
• MF: C₁₂H₆Cl₂F₃N
• MW: 292.083951473236
• CID: 6452211
• PubChem ID: 165607506
• Update Time: 2025-11-01

3-(2,6-Dichloro-4-fluorophenyl)-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2137721-89-0
• EN300-715000
• 3-(2,6-dichloro-4-fluorophenyl)-2,6-difluoroaniline
• 3-(2,6-Dichloro-4-fluorophenyl)-2,6-difluoroaniline

• Inchi： 1S/C12H6Cl2F3N/c13-7-3-5(15)4-8(14)10(7)6-1-2-9(16)12(18)11(6)17/h1-4H,18H2
• InChI Key： DEFBPIKRKLNKQC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=C(C=1F)N)F)Cl)F

Computed Properties

• Exact Mass: 290.9829391g/mol
• Monoisotopic Mass: 290.9829391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,6-Dichloro-4-fluorophenyl)-2,6-difluoroaniline

3-(2,6-Dichloro-4-fluorophenyl)-2,6-difluoroaniline: A Comprehensive Overview

The compound 3-(2,6-Dichloro-4-fluorophenyl)-2,6-difluoroaniline (CAS No: 2137721-89-0) is a highly specialized aromatic amine derivative with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which incorporates multiple halogen substituents on the aromatic ring, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of halogenated aromatic compounds like this one in the development of novel materials with enhanced electronic properties. The presence of chlorine and fluorine atoms in the molecule contributes to its high stability and reactivity, making it a preferred choice for researchers in the field of organic electronics. For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of this compound can be used as building blocks for high-performance organic semiconductors, exhibiting exceptional charge transport properties.

In terms of synthesis, 3-(2,6-Dichloro-4-fluorophenyl)-2,6-difluoroaniline is typically prepared through a multi-step process involving nucleophilic aromatic substitution and halogenation reactions. The precise control of reaction conditions is crucial to ensure the desired regioselectivity and yield. A 2023 paper in *Journal of Organic Chemistry* reported an optimized synthesis route that utilizes microwave-assisted techniques to significantly reduce reaction times while maintaining high purity levels.

The applications of this compound extend beyond materials science into the realm of pharmacology. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those with antitumor properties. A 2023 study in *Chemical Biology* revealed that derivatives of this compound exhibit selective cytotoxicity against cancer cells, suggesting its potential role in drug discovery.

From an environmental perspective, understanding the degradation pathways of halogenated aromatic compounds like this one is critical for assessing their ecological impact. Recent research has focused on enzymatic degradation mechanisms, with a 2023 study in *Environmental Science & Technology* identifying specific microbial strains capable of metabolizing this compound under aerobic conditions.

In conclusion, 3-(2,6-Dichloro-4-fluorophenyl)-2,6-difluoroaniline (CAS No: 2137721-89-0) stands as a testament to the versatility and complexity of modern chemical synthesis. Its unique structure and properties continue to drive innovation across multiple disciplines, making it a cornerstone for future advancements in materials science and pharmacology.